BE“GHE Validation & Comparative

Check Availability & Pricing

Fastness properties (light, rubbing, perspiration)
of Reactive Orange 86.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117

A Comparative Guide to the Fastness Properties
of Reactive Orange 86

This guide provides a comprehensive comparison of the fastness properties of Reactive
Orange 86 against other commercially significant reactive dyes: C.l. Reactive Red 195, C.I.
Reactive Black 5, and C.l. Reactive Blue 19. The analysis focuses on key performance
indicators for textile applications, including light, rubbing, and perspiration fastness. All
guantitative data is supported by established experimental protocols, providing researchers,
scientists, and drug development professionals with a reliable resource for dye selection and
performance evaluation.

Comparison of Fastness Properties

The following table summarizes the fastness properties of Reactive Orange 86 and its
alternatives. The ratings are based on standard industry scales, where a higher number
indicates better fastness performance.
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. Rubbing Perspiration
Light Fastness
Dye C.l. Name Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-X12) 105-E04)
Alkali
) ) (Fading/Staining)
Reactive Orange  Reactive Orange Dry: Good, Wet: )
6[1] : 4-5, Soaping
86 86 Good[2] ) o
(Fading/Staining)
: 5[1]
Acid/Alkali
] Reactive Red Dry: 4-5, Wet: 2- (Fading): 4,
Alternative 1 5-6
195 3 Acid/Alkali

(Staining): 4-5

Dry: 4-5, Wet: 2- Acid/Alkali
3 (Staining): 4-5

Alternative 2 Reactive Black 5 4

Fading: 4-5,

Alternative 3 Reactive Blue 19  7[3] - .
Staining: 5[3]

Experimental Protocols

The fastness properties presented in this guide are determined by standardized experimental
methodologies. Below are detailed protocols for each key test.

Light Fastness (ISO 105-B02:2014)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (D65).

e Specimen Preparation: A specimen of the dyed textile is prepared according to the
standard's specifications.

e Exposure: The specimen is exposed to a xenon-arc lamp under controlled conditions of
temperature, humidity, and spectral power distribution.

» Evaluation: The change in color of the exposed specimen is assessed by comparing it with a
set of blue wool references (scale 1-8), where 1 indicates very poor light fastness and 8
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indicates exceptional light fastness.

Rubbing Fastness (ISO 105-X12:2016)

This test assesses the amount of color transferred from the surface of a colored textile to other
surfaces by rubbing.[4][5][6][7][8]

Apparatus: A crockmeter is used for this test.[7]

Specimen Preparation: A specimen of the textile is mounted on the base of the crockmeter.

[417]

Dry Rubbing: A dry, white cotton rubbing cloth is fixed to the rubbing finger of the crockmeter
and is passed back and forth over the specimen for 10 cycles with a specified pressure.[4][8]

Wet Rubbing: The test is repeated with a wet rubbing cloth that has been wetted with distilled
water to a specific moisture content.[4][8]

Evaluation: The degree of staining on the white rubbing cloths is assessed using the Grey
Scale for Staining (scale 1-5), where 1 represents heavy staining and 5 represents no
staining.[8]

Perspiration Fastness (ISO 105-E04:2013)

This method evaluates the resistance of the color of textiles to the effects of human

perspiration.

Solution Preparation: Two solutions are prepared: an acidic solution and an alkaline solution,
to simulate the composition of human sweat.

Specimen Treatment: Two specimens of the dyed textile are separately immersed in the
acidic and alkaline solutions.

Composite Specimen: Each treated specimen is placed between two adjacent fabrics (one of
the same fiber as the specimen and a second of a different specified fiber).

Mechanical Pressure: The composite specimens are subjected to a specified mechanical
pressure in a perspiration tester.
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¢ Incubation: The apparatus is placed in a heating chamber at a set temperature for a specific
duration.

+ Drying: The specimens and adjacent fabrics are dried separately.

« Evaluation: The change in color of the specimens and the staining of the adjacent fabrics are
assessed using the Grey Scale for Color Change and the Grey Scale for Staining (both on a
1-5 scale).

Experimental Workflow

The following diagram illustrates the general workflow for evaluating the fastness properties of
reactive dyes.
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Experimental workflow for fastness property evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1607117?utm_src=pdf-body-img
https://www.benchchem.com/product/b1607117?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

°
[o2] ol faN w N -

e 7.

. worlddyevariety.com [worlddyevariety.com]

. Reactive Orange 86: High-Quality Reactive Dye at Best Price [meghadyes.com]
. worlddyevariety.com [worlddyevariety.com]

. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

. darongtester.com [darongtester.com]

. testextextile.com [testextextile.com]

ISO 105-X12 Standard: Guidelines for Colour Fastness to Rubbing-gester-

instruments.com [gester-instruments.com]

e 8.

orientbag.net [orientbag.net]

 To cite this document: BenchChem. [Fastness properties (light, rubbing, perspiration) of
Reactive Orange 86.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607117#fastness-properties-light-rubbing-
perspiration-of-reactive-orange-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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